Cas no 1806055-33-3 (6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806055-33-3
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873861
• Update Time: 2025-06-19

6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-3-1-4(8(13,14)15)5(7(11)12)6(10)16-3/h1,7H,2H2
• InChI Key： ORWQVAGRMXZHRI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806055-33-3)

6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine is a highly versatile and structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1806055-33-3, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique combination of halogen substituents, including bromo, chloro, and two difluoromethyl groups, along with the presence of a trifluoromethyl moiety, imparts exceptional reactivity and functionalization potential, making it a valuable building block for drug discovery programs.

The pyridine core of this compound is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the lipophilicity and metabolic stability of derived compounds, which are critical factors in drug design. Additionally, the presence of a bromomethyl group provides a reactive handle for further functionalization via cross-coupling reactions, allowing for the construction of more intricate molecular architectures.

Recent advancements in synthetic methodologies have further highlighted the utility of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine in generating novel pharmacophores. For instance, studies have demonstrated its role in the development of small-molecule inhibitors targeting protein-protein interactions relevant to cancer and neurodegenerative diseases. The compound's ability to undergo selective modifications while maintaining structural integrity has made it a preferred choice for medicinal chemists seeking to optimize lead compounds.

In particular, the influence of fluorine substituents on biological activity has been extensively studied. The difluoromethyl group, in particular, is known to enhance binding affinity and resistance to metabolic degradation, whereas the trifluoromethyl group contributes to improved pharmacokinetic properties. These attributes have been leveraged in recent research to develop potent and selective inhibitors of kinases and other enzyme targets. For example, derivatives of this compound have shown promising activity against aberrantly activated kinases implicated in solid tumors, demonstrating its potential as a therapeutic agent.

The synthesis of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps often include halogenation reactions at specific positions on the pyridine ring, followed by protection-deprotection strategies to introduce the desired functional groups. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is common in these synthetic routes to incorporate the difluoromethyl and trifluoromethyl moieties. The final step often involves bromination at the 6-position using reagents like N-bromosuccinimide (NBS), which yields the desired bromomethyl functionality.

The growing interest in fluorinated compounds stems from their widespread success in drug development. Fluoroaromatics and heterocycles are prevalent in approved drugs due to their ability to modulate electronic properties, improve binding interactions, and enhance pharmacokinetic profiles. Among these, pyridines featuring multiple fluorine atoms are particularly noteworthy for their contribution to drug efficacy and selectivity. The compound under discussion exemplifies this trend by integrating several fluorinated groups into a single scaffold, thereby maximizing its potential as a pharmacological tool.

Recent computational studies have also shed light on the structural features that contribute to the reactivity and bioactivity of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine. Molecular modeling techniques have been employed to predict how different substituents influence binding affinity and orientation within biological targets. These insights have guided experimental efforts toward optimizing lead compounds derived from this intermediate. For instance, virtual screening campaigns have identified novel analogs with enhanced potency against specific disease-related proteins by strategically modifying flanking groups while retaining the core pyridine structure.

The compound's relevance extends beyond academic research; it has found applications in industrial settings where high-throughput screening (HTS) libraries are being curated for drug discovery initiatives. The structural diversity offered by its halogenated framework makes it an attractive candidate for inclusion in such libraries, where it can be rapidly screened against large panels of biological targets. Several pharmaceutical companies have incorporated derivatives of this compound into their pipeline programs, highlighting its commercial viability.

Future directions in research may explore alternative synthetic routes that improve yield and scalability while minimizing hazardous byproducts. Green chemistry principles are increasingly being applied to develop more sustainable methods for producing fluorinated compounds like 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine, ensuring that industrial applications align with environmental stewardship goals. Additionally, advances in biocatalysis could provide innovative pathways for introducing fluorine atoms with higher selectivity and efficiency.

In conclusion,6-(Bromomethyl)-2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806055-33-3) represents a cornerstone molecule in modern medicinal chemistry due to its structural complexity and functional versatility. Its role as an intermediate in synthesizing bioactive compounds underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for halogenated pyridines,this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.